Green separation of rare earth elements by valence-selective crystallization of MOFs†

Chemical Communications Pub Date: 2019-11-20 DOI: 10.1039/C9CC07849E

Abstract

Herein, a novel valence-selective crystallization (VSC) strategy is developed for the precise separation of Ce element from rare earth (RE) mixtures by selectively crystallizing Ce(IV) into pre-designed metalā€“organic frameworks (MOFs). The designed VSC strategy features fast separation speed, mild separation conditions, pollution-free operation, high separation efficiency, a wide selection range of ligands and extensibility to other elements.

Graphical abstract: Green separation of rare earth elements by valence-selective crystallization of MOFs
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